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This guide provides a comprehensive comparison of the effects of 27-hydroxycholesterol (27-
HC) in wild-type versus Liver X Receptor (LXR) knockout models, offering researchers,
scientists, and drug development professionals a critical resource for validating the LXR-
dependent actions of this key oxysterol. 27-HC, the most abundant circulating oxysterol, is a
known endogenous agonist of LXRs and plays a significant role in cholesterol homeostasis,
inflammation, and various pathophysiological processes.[1][2][3][4][5][6] Dissecting its LXR-
mediated versus non-LXR-mediated effects is crucial for understanding its biological functions
and for the development of targeted therapeutics.

LXR-Dependent Signaling of 27-Hydroxycholesterol

27-HC activates the nuclear receptors LXRa and LXR[3, which form a permissive heterodimer
with the Retinoid X Receptor (RXR).[4] Upon ligand binding, this complex undergoes a
conformational change, leading to the recruitment of coactivators and the transcriptional
regulation of target genes. Key LXR target genes are involved in reverse cholesterol transport,
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such as ATP-binding cassette transporters A1 (ABCA1) and G1 (ABCG1), which are crucial for
cholesterol efflux from cells.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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